Cas no 203251-22-3 (2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde)
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde is a specialized aromatic aldehyde with applications in organic synthesis and materials science. Its molecular structure, featuring methoxy and 2-ethylhexyloxy substituents, enhances solubility in organic solvents while maintaining reactivity for further functionalization. This compound is particularly useful as a precursor in the synthesis of conjugated polymers and small-molecule semiconductors, where its aldehyde groups facilitate condensation reactions to form extended π-systems. The 2-ethylhexyloxy side chain improves processability, making it suitable for solution-based fabrication techniques. Its balanced electronic properties contribute to tunable optoelectronic characteristics, making it valuable in the development of organic electronic devices such as OLEDs and photovoltaic materials.
203251-22-3 structure
Product Name:2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
CAS No:203251-22-3
MF:C17H24O4
MW:292.370065689087
MDL:MFCD03427239
CID:66662
PubChem ID:24879894
Update Time:2025-06-11
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-((2-Ethylhexyl)oxy)-5-methoxyterephthalaldehyde
- 2-Methoxy-5-(2′-ethylhexyloxy)terephthalaldehyde
- 2-(2-ethylhexoxy)-5-methoxyterephthalaldehyde
- 2-METHOXY-5-(2'-ETHYLHEXYLOXY)TEREPHTHALALDEHYDE
- 2-methoxy-5-(2-ethylhexyloxy)-4-formylbenzaldehyde
- 2-methoxy-5-(2-ethylhexyloxy)benzene-1,4-dicarbaldehyde
- 2-Methoxy-5-(2-Ethylhexyloxy)Terephthalaldehyde
- 2-methoxy-5-(2-ethylhexyloxy)-terephthaldehyde
- 5-(2'-ethylhexyloxy)-2-methoxybenzene-1,4-dicarbaldehyde
- 2-(2-Ethylhexyloxy)-5-methoxybenzene-1,4-dicarboxaldehyde
- 2-(2-Ethylhexyloxy)-5-methoxyterephthaldehyde
- 2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde, 98%
- SB66698
- 2-Methoxy-5-(2 inverted exclamation marka-ethylhexyloxy)terephthalaldehyde
- AC-24432
- FT-0726255
- A879714
- 1,4-Benzenedicarboxaldehyde, 2-[(2-ethylhexyl)oxy]-5-methoxy-
- 2-[(2-ethylhexyl)oxy]-5-methoxybenzene-1,4-dicarbaldehyde
- AKOS015888426
- SCHEMBL7475244
- DTXSID20399024
- 203251-22-3
- DB-066136
- HS-7498
- 2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
-
- MDL: MFCD03427239
- Inchi: 1S/C17H24O4/c1-4-6-7-13(5-2)12-21-17-9-14(10-18)16(20-3)8-15(17)11-19/h8-11,13H,4-7,12H2,1-3H3
- InChI Key: UORXCQDFXKKDOV-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=O)C(=CC=1C=O)OC)CC(CC)CCCC
Computed Properties
- Exact Mass: 292.16700
- Monoisotopic Mass: 292.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.0560
- Melting Point: 54.1-60.8 °C (lit.)
- Boiling Point: 442.3±45.0 °C at 760 mmHg
- Flash Point: 194.1±28.8 °C
- PSA: 52.60000
- LogP: 3.91540
- Solubility: Not determined
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Store at 4°C,-4At ℃Store…Better
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Customs Data
- HS CODE:2912499000
- Customs Data:
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019150377-1g |
2-((2-Ethylhexyl)oxy)-5-methoxyterephthalaldehyde |
203251-22-3 | 95% | 1g |
$400.00 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M117931-1g |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde |
203251-22-3 | 98% | 1g |
¥1708.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M117931-5g |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde |
203251-22-3 | 98% | 5g |
¥7879.90 | 2023-09-02 | |
| Chemenu | CM274836-5g |
2-((2-Ethylhexyl)oxy)-5-methoxyterephthalaldehyde |
203251-22-3 | 95% | 5g |
$777 | 2021-06-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021345-1g |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde |
203251-22-3 | 98% | 1g |
¥1620 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021345-5g |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde |
203251-22-3 | 98% | 5g |
¥7400 | 2024-05-25 | |
| TRC | M244345-50mg |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde |
203251-22-3 | 50mg |
$ 215.00 | 2022-06-04 | ||
| TRC | M244345-100mg |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde |
203251-22-3 | 100mg |
$ 355.00 | 2022-06-04 | ||
| TRC | M244345-250mg |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde |
203251-22-3 | 250mg |
$ 700.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M813965-5g |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde |
203251-22-3 | 98% | 5g |
¥8,819.00 | 2022-09-01 |
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:203251-22-3)2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
Order Number:sfd10346
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
(CAS:203251-22-3)2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
Order Number:A879714
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:01
Price ($):576.0
Email:sales@amadischem.com
2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde Related Literature
-
Sibel Ciftci,Annabel Mikosch,Bastian Haehnle,?ukasz Witczak,Alexander J. C. Kuehne Chem. Commun. 2016 52 14222
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:203251-22-3)2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:203251-22-3)2-Methoxy-5-(2'-ethylhexyloxy)terephthalaldehyde
Purity:99%
Quantity:1g
Price ($):576.0